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Cat. No.: B11933563 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SID 26681509 quarterhydrate is a potent, reversible, and selective inhibitor of human

cathepsin L.[1][2][3][4] It has demonstrated inhibitory activity against various parasitic

organisms, including Leishmania major, the causative agent of cutaneous leishmaniasis.[1][2]

[4] These application notes provide detailed protocols for assessing the in vitro efficacy of SID
26681509 quarterhydrate against Leishmania promastigotes and serve as a guide for further

investigation into its potential as an antileishmanial agent. The primary parasitic target of SID
26681509 quarterhydrate is believed to be the cathepsin L-like cysteine proteases, which are

crucial for parasite survival and pathogenesis.[5][6]

Quantitative Data Summary
The following table summarizes the available quantitative data for the inhibitory activity of SID
26681509 quarterhydrate.
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Parameter Organism/Cell Line Value Reference

IC50
Leishmania major

promastigotes
12.5 µM [1][2][4]

IC50 Human Cathepsin L 56 nM [1][3][4]

Cytotoxicity
Human aortic

endothelial cells

No toxicity observed

at 100 µM
[7]

Cytotoxicity Zebrafish
No toxicity observed

at 100 µM
[7]

Mechanism of Action
SID 26681509 quarterhydrate acts as a competitive inhibitor of cathepsin L-like cysteine

proteases in Leishmania. These enzymes are vital for various physiological processes within

the parasite, including nutrient acquisition, host immune evasion, and differentiation. By

inhibiting these proteases, the compound disrupts the parasite's ability to survive and replicate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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